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Compound of Interest

Compound Name: Allyl (3-methylbutoxy)acetate

Cat. No.: B1266693 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the molecular structure and weight of Allyl
(3-methylbutoxy)acetate, a compound of interest in various chemical and industrial

applications.

Molecular Structure and Identity
Allyl (3-methylbutoxy)acetate, also known as allyl amyl glycolate, is an ester with the IUPAC

name prop-2-enyl 2-(3-methylbutoxy)acetate.[1] Its chemical identity is well-established with

the CAS Number 67634-00-8 and EINECS number 266-803-5.[2][3] This compound is

recognized for its potent fruity and green aroma, often with a pineapple-like profile, leading to

its use in the fragrance and flavor industries.[4] It appears as a clear, colorless liquid.[5]

The molecular structure consists of an allyl group attached to an acetate unit, which is further

substituted with a 3-methylbutoxy group. The canonical SMILES representation of the molecule

is CC(C)CCOCC(=O)OCC=C.[1][6]

Quantitative Molecular Data
The key quantitative data for Allyl (3-methylbutoxy)acetate are summarized in the table

below for ease of reference and comparison.
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Property Value Source

Molecular Formula C10H18O3 [1][2][3][4][6][7][8][9]

Molecular Weight 186.25 g/mol [1][2][4][7]

Density 0.937 g/mL at 25 °C [5][7]

Boiling Point 206-226 °C [5][7]

Flash Point 94 °C (201.2 °F) [2]

Refractive Index 1.428 - 1.433 at 20°C [2][3]

Molecular Visualization
To facilitate a deeper understanding of the compound's structure, a 2D diagram generated

using the Graphviz DOT language is provided below. This visualization clearly illustrates the

connectivity of the atoms within the Allyl (3-methylbutoxy)acetate molecule.

2D Structure of Allyl (3-methylbutoxy)acetate

Experimental Protocols and Signaling Pathways
Currently, there is a lack of extensive publicly available research on specific signaling pathways

or complex experimental workflows directly involving Allyl (3-methylbutoxy)acetate. Its

primary application appears to be in the fields of perfumery and as a flavoring agent.[4]

Toxicological studies have been conducted, with a reported median lethal concentration (LC50)

of 0.43 mg/L in rats after a 4-hour exposure.[5] However, detailed experimental protocols for

these studies are not readily available in the public domain.

Should further research emerge detailing its biological interactions or novel applications, this

guide will be updated to include relevant experimental methodologies and pathway diagrams.

At present, the core technical data is centered on its chemical and physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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